Cas no 76685-83-1 (76685-83-1)

76685-83-1 structure
76685-83-1 structure
Product name:76685-83-1
CAS No:76685-83-1
MF:C23H32O7
MW:420.495987892151
CID:1781341
PubChem ID:6440552

76685-83-1 Chemical and Physical Properties

Names and Identifiers

    • Trichoverrol B
    • TRICHOTHEC-9-ENE-4,15-DIOL, 12,13-EPOXY-, 4-((2Z,4E,6S,7R)-6,7-DIHYDROXY-2,4-OCTADIENOATE), (4.BETA.)-
    • TRICHOTHEC-9-ENE-4,15-DIOL, 12,13-EPOXY-, 4-(6,7-DIHYDROXY-2,4-OCTADIENOATE), (4.BETA.(2Z,4E,6S,7R))-
    • W4NA17W416
    • 76685-83-1
    • Trichothec-9-ene-4,15-diol, 12,13-epoxy-, 4-((2Z,4E,6S,7R)-6,7-dihydroxy-2,4-octadienoate), (4beta)-
    • Q27896816
    • UNII-W4NA17W416
    • [(1S,2R,7R,9R,11R,12S)-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] (2Z,4E,6S,7R)-6,7-dihydroxyocta-2,4-dienoate
    • Inchi: 1S/C23H32O7/c1-14-8-9-22(12-24)18(10-14)29-19-11-17(21(22,3)23(19)13-28-23)30-20(27)7-5-4-6-16(26)15(2)25/h4-7,10,15-19,24-26H,8-9,11-13H2,1-3H3/b6-4+,7-5-/t15-,16+,17-,18-,19-,21-,22-,23+/m1/s1
    • InChI Key: QFKRKMXPKBHGGO-ACGMSUMJSA-N
    • SMILES: O1C[C@]21[C@H]1C[C@H]([C@]2(C)[C@@]2(CO)CCC(C)=C[C@H]2O1)OC(/C=C\C=C\[C@@H]([C@@H](C)O)O)=O

Computed Properties

  • Exact Mass: 420.21480336g/mol
  • Monoisotopic Mass: 420.21480336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 788
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109Ų
  • XLogP3: 0.6

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